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Compound of Interest

Compound Name: FLUORAD FC-100

Cat. No.: B1174708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of FLUORAD™ FC-100,

a fluorochemical surfactant, in various coating formulations. The information is intended to

guide researchers and scientists in leveraging the unique properties of this additive to enhance

coating performance. While the primary audience is in industrial coatings, the principles of

surface modification and material compatibility may be of interest to drug development

professionals working with formulations and delivery systems.

Introduction to FLUORAD™ FC-100
FLUORAD™ FC-100 is a highly effective fluorosurfactant belonging to the

perfluorooctanesulfonate (PFOS) class of chemicals.[1] Developed by 3M, it is designed to

significantly reduce the surface tension of both aqueous and non-aqueous systems at very low

concentrations.[2] This property makes it an exceptional wetting, leveling, and spreading agent

in a wide array of coating applications, including paints, adhesives, and protective films.[1] Its

inherent chemical and thermal stability allows for its use in harsh formulation environments.

The fundamental mechanism of FLUORAD™ FC-100 lies in its molecular structure, which

consists of a hydrophobic and oleophobic fluorinated tail and a hydrophilic head group. This

amphipathic nature causes the molecules to migrate to the liquid-air or liquid-substrate

interface, thereby reducing the interfacial energy.
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Key Performance Attributes in Coatings
The incorporation of FLUORAD™ FC-100 into coating formulations can lead to several

performance enhancements:

Improved Substrate Wetting: By lowering the surface tension of the coating, FLUORAD™

FC-100 facilitates more uniform spreading and coverage on various substrates, including

those with low surface energy.

Enhanced Leveling: It helps to eliminate surface defects such as brush marks, orange peel,

and cratering by promoting the flow of the coating into a smooth, even film.

Prevention of Surface Defects: The surfactant properties of FLUORAD™ FC-100 can

prevent the formation of pinholes and other imperfections.

Effective at Low Concentrations: Significant improvements in coating properties can be

achieved with minimal addition of the surfactant, typically in the parts-per-million (ppm)

range.

Quantitative Performance Data
While specific performance data for FLUORAD™ FC-100 is not publicly available in the form of

concentration-dependent curves, the following table summarizes its general properties and

typical performance characteristics based on available information and data for similar

fluorosurfactants.
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Property Value/Characteristic Source

Physical Form Viscous, dark amber liquid [3]

Odor Mild [3]

pH (Typical) 8.2 - 8.6 [3]

Initial Boiling Point 98 °C [3]

Water Solubility Complete [3]

Vapor Pressure Approx. 17 mmHg @ 20°C [3]

Typical Use Level
0.05% to 1.0% in organic

systems

Surface Tension Reduction

(Aqueous)

Can reach as low as 15-16

dynes/cm

Surface Tension Reduction

(Non-Aqueous)

Can reach approximately 20

dynes/cm

Experimental Protocols
The following protocols provide a general framework for incorporating and evaluating

FLUORAD™ FC-100 in a coating formulation. Researchers should adapt these procedures to

their specific coating systems and substrates.

Protocol for Incorporation into a Coating Formulation
This protocol describes the steps to prepare a coating formulation with varying concentrations

of FLUORAD™ FC-100 for performance evaluation.

Materials:

Base coating formulation (without surfactant)

FLUORAD™ FC-100

Variable speed laboratory mixer with appropriate impeller
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Beakers or other suitable mixing vessels

Pipettes or syringes for accurate dosing

Personal Protective Equipment (PPE) as per Safety Data Sheet (SDS)

Procedure:

Preparation of Stock Solution (Optional but Recommended): To ensure accurate dosing of

small quantities, prepare a stock solution of FLUORAD™ FC-100 in a compatible solvent.

The choice of solvent will depend on the coating system (e.g., water for aqueous coatings, a

co-solvent for solvent-based systems).

Dosing: While mixing the base coating formulation at a controlled speed, add the desired

amount of FLUORAD™ FC-100 (or its stock solution) dropwise to the vortex of the mixture.

Mixing: Continue mixing for a predetermined time (e.g., 15-30 minutes) to ensure uniform

distribution of the surfactant throughout the coating.

Equilibration: Allow the formulated coating to equilibrate for a period (e.g., 24 hours) before

conducting performance tests.

Control Sample: Prepare a control sample of the coating formulation without the addition of

FLUORAD™ FC-100, following the same mixing and equilibration procedure.

Concentration Ladder: Prepare a series of formulations with varying concentrations of

FLUORAD™ FC-100 to determine the optimal dosage for the desired performance

characteristics.

Protocol for Evaluation of Leveling Properties (based on
ASTM D4062)
This protocol provides a method to assess the ability of a coating to flow out and obliterate

surface irregularities.

Materials:
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Coating samples (with and without FLUORAD™ FC-100)

Leveling test blade

Sealed test charts

Strong, oblique light source

Plastic leveling standards for comparison

Procedure:

Sample Application: Apply the coating sample to a sealed test chart using a leveling test

blade, which creates a film with parallel ridges simulating brush marks.

Drying: Allow the draw-down to dry in a horizontal position as per the coating's specifications.

Visual Assessment: View the dried draw-down under a strong, oblique light source. The light

will cast shadows from the ridges.

Comparison to Standards: Compare the contrast of the lightness and shadow of the test

sample to a series of numbered plastic leveling standards under the same lighting

conditions.

Rating: Assign a leveling rating from 0 (very poor) to 10 (perfect leveling) based on the

standard that most closely matches the appearance of the test sample.

Protocol for Evaluation of Substrate Wetting
This protocol uses contact angle measurement to quantify the wetting of a substrate by a

coating formulation.

Materials:

Coating samples (with and without FLUORAD™ FC-100)

Substrate of interest (e.g., glass, metal, plastic)

Contact angle goniometer
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Micropipette or syringe

Procedure:

Substrate Preparation: Ensure the substrate is clean, dry, and free of any contaminants.

Droplet Deposition: Place a small droplet of the coating formulation onto the surface of the

substrate using a micropipette or syringe.

Contact Angle Measurement: Use the contact angle goniometer to measure the angle

between the substrate surface and the tangent of the droplet at the point of contact.

Data Analysis: A lower contact angle indicates better wetting of the substrate by the coating.

Compare the contact angles of the formulations with and without FLUORAD™ FC-100.

Protocol for Evaluation of Adhesion (based on ASTM
D3359 - Test Method B)
This protocol, also known as the cross-hatch adhesion test, provides a method to assess the

adhesion of a coating to a substrate.

Materials:

Coated substrate

Cutting tool with multiple blades or a sharp utility knife and a guide

Pressure-sensitive tape (as specified in the standard)

Soft brush

Procedure:

Cutting the Coating: Make a series of parallel cuts through the coating to the substrate. For

coatings up to 5 mils thick, make six cuts in each direction to create a lattice pattern.[4]

Brushing: Gently brush the cut area to remove any loose flakes or ribbons of coating.
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Tape Application: Apply the center of the pressure-sensitive tape over the lattice. Press the

tape down firmly with a fingertip to ensure good contact.

Tape Removal: Within 90 ± 30 seconds of application, remove the tape by pulling it off

rapidly at a 180-degree angle.

Adhesion Assessment: Visually inspect the grid area for any removal of the coating. Classify

the adhesion on a scale from 5B (no peeling or removal) to 0B (flaking and detachment

worse than 4B), according to the descriptions and illustrations in the ASTM standard.

Visualizations
The following diagrams illustrate key workflows and concepts related to the application of

FLUORAD™ FC-100 in coatings.
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Caption: Workflow for incorporating and testing FLUORAD™ FC-100 in a coating formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1174708?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coating-Air/Substrate Interface

Reduced
Surface
Tension

Lowers Interfacial
Energy

Bulk Coating

FLUORAD
FC-100

Migration to
Interface

Improved
Wetting &
Leveling

Click to download full resolution via product page

Caption: Mechanism of action for FLUORAD™ FC-100 at the coating interface.
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Safety and Handling
FLUORAD™ FC-100 is a chemical substance and should be handled in accordance with its

Safety Data Sheet (SDS).[5] Appropriate personal protective equipment, including gloves and

eye protection, should be worn.[5] Ensure adequate ventilation in the work area.[5] For detailed

safety information, please refer to the manufacturer's SDS.

Disclaimer
The information provided in these application notes is for guidance purposes only and is based

on publicly available data. It is the responsibility of the user to determine the suitability of

FLUORAD™ FC-100 for their specific application and to conduct their own tests to validate

performance. Due to the age of some of the source documents, the regulatory status of this

product should be independently verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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